molecular formula C11H14O4 B8302989 4-Hydroxy-3-(3-methoxypropoxy)benzaldehyde

4-Hydroxy-3-(3-methoxypropoxy)benzaldehyde

Cat. No.: B8302989
M. Wt: 210.23 g/mol
InChI Key: DZRYVHSFANWVLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Hydroxy-3-(3-methoxypropoxy)benzaldehyde is a useful research compound. Its molecular formula is C11H14O4 and its molecular weight is 210.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H14O4

Molecular Weight

210.23 g/mol

IUPAC Name

4-hydroxy-3-(3-methoxypropoxy)benzaldehyde

InChI

InChI=1S/C11H14O4/c1-14-5-2-6-15-11-7-9(8-12)3-4-10(11)13/h3-4,7-8,13H,2,5-6H2,1H3

InChI Key

DZRYVHSFANWVLQ-UHFFFAOYSA-N

Canonical SMILES

COCCCOC1=C(C=CC(=C1)C=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-methoxy-3-(3-methoxypropoxy)benzaldehyde (22 g, 98 mmol) was dissolved in DMF (490 mL) and sodium propanethiolate (12.5 g, 127 mmol) was added. The mixture was brought to 100° C. and the reaction mixture was stirred for 30 minutes. After cooling to room temperature, solvents were evaporated under reduced pressure and the residue was dissolved in dichloromethane (200 mL) and saturated aqueous ammonium chloride (200 mL). Hydrochloric acid 1N was then added until acidic pH. The organic layer was separated and washed with water and brine, dried over anhydrous sodium sulfate, filtered, and evaporated under reduced pressure to yield 20 g (quantitative yield) of the desired product as a yellow oil, used in the next step without further purification.
Quantity
22 g
Type
reactant
Reaction Step One
Name
Quantity
490 mL
Type
solvent
Reaction Step One
Name
sodium propanethiolate
Quantity
12.5 g
Type
reactant
Reaction Step Two

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